Cas no 56686-19-2 ([4,5'-Bipyrimidine]-2,2',4',6(1H,1'H,3H,3'H)-tetrone)
56686-19-2 structure
Product Name:[4,5'-Bipyrimidine]-2,2',4',6(1H,1'H,3H,3'H)-tetrone
CAS No:56686-19-2
MF:C8H6N4O4
MW:222.15764093399
CID:348126
PubChem ID:12198646
Update Time:2025-04-19
[4,5'-Bipyrimidine]-2,2',4',6(1H,1'H,3H,3'H)-tetrone Chemical and Physical Properties
Names and Identifiers
-
- [4,5'-Bipyrimidine]-2,2',4',6(1H,1'H,3H,3'H)-tetrone
- 6-(2,4-dioxo-1H-pyrimidin-5-yl)-1H-pyrimidine-2,4-dione
- [4,5'-Bipyrimidine]-2,2',4',6(1H,1'H,3H,3'H)-tetraone
- CTK1F4046
- DTXSID30480093
- 56686-19-2
-
- Inchi: 1S/C8H6N4O4/c13-5-1-4(10-8(16)11-5)3-2-9-7(15)12-6(3)14/h1-2H,(H2,9,12,14,15)(H2,10,11,13,16)
- InChI Key: UMNWSURSRFBSJW-UHFFFAOYSA-N
- SMILES: O=C1C(=CNC(N1)=O)C1=CC(NC(N1)=O)=O
Computed Properties
- Exact Mass: 222.03898
- Monoisotopic Mass: 222.03890469g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 476
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.2
- Topological Polar Surface Area: 116Ų
Experimental Properties
- PSA: 116.4
[4,5'-Bipyrimidine]-2,2',4',6(1H,1'H,3H,3'H)-tetrone Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
56686-19-2 ([4,5'-Bipyrimidine]-2,2',4',6(1H,1'H,3H,3'H)-tetrone) Related Products
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